Cas no 2586127-57-1 (1-Bromo-2-fluoro-4-(methoxymethoxy)-5-methylbenzene)

• Product Name: 1-Bromo-2-fluoro-4-(methoxymethoxy)-5-methylbenzene
• CAS No: 2586127-57-1
• MF: C₉H₁₀BrFO₂
• MW: 249.0769
• CID: 5077215
• Update Time: 2025-08-03

1-Bromo-2-fluoro-4-(methoxymethoxy)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-4-(methoxymethoxy)-5-methylbenzene

• Inchi： 1S/C9H10BrFO2/c1-6-3-7(10)8(11)4-9(6)13-5-12-2/h3-4H,5H2,1-2H3
• InChI Key： ZIELDUAWUZJZMO-UHFFFAOYSA-N
• SMILES： BrC1=C(C([H])=C(C(C([H])([H])[H])=C1[H])OC([H])([H])OC([H])([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 3
• Topological Polar Surface Area: 18.5

Additional information on 1-Bromo-2-fluoro-4-(methoxymethoxy)-5-methylbenzene

Recent Advances in the Application of 1-Bromo-2-fluoro-4-(methoxymethoxy)-5-methylbenzene (CAS: 2586127-57-1) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-2-fluoro-4-(methoxymethoxy)-5-methylbenzene (CAS: 2586127-57-1) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This halogenated aromatic derivative exhibits unique reactivity patterns due to the strategic placement of bromo, fluoro, and methoxymethoxy substituents on the benzene ring. Recent studies have highlighted its utility as a key intermediate in the synthesis of complex pharmaceutical compounds, particularly in the development of kinase inhibitors and PROTAC (Proteolysis Targeting Chimera) molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the effectiveness of 2586127-57-1 as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo substituent at position 1 serves as an excellent handle for Suzuki-Miyaura cross-coupling reactions, while the fluorine atom at position 2 provides metabolic stability to the final drug candidates. The methoxymethoxy protecting group at position 4 offers both stability during synthetic transformations and the potential for further functionalization in late-stage diversification.

Recent advances in synthetic methodology have expanded the applications of 1-Bromo-2-fluoro-4-(methoxymethoxy)-5-methylbenzene. A 2024 Nature Communications paper reported its use in photoredox-catalyzed C-H functionalization reactions, enabling the direct arylation of heterocyclic compounds under mild conditions. This breakthrough has significant implications for the efficient synthesis of drug-like molecules, particularly in fragment-based drug discovery approaches where rapid diversification of core structures is essential.

The compound has also found application in the development of positron emission tomography (PET) radiotracers, as reported in a recent ACS Medicinal Chemistry Letters publication. Researchers utilized the fluorine atom in 2586127-57-1 as a handle for isotopic labeling with fluorine-18, creating novel imaging agents for neurodegenerative disease research. The methoxymethoxy group was strategically employed to modulate the lipophilicity of the final tracer molecules, optimizing their blood-brain barrier penetration properties.

From a safety and handling perspective, recent toxicological studies (2023, Chemical Research in Toxicology) have characterized the compound's stability and potential hazards. While the bromo and fluoro substituents make it relatively stable under standard laboratory conditions, proper handling procedures are recommended due to its potential skin and eye irritation properties. These studies also confirmed that the methoxymethoxy group enhances the compound's solubility in common organic solvents, facilitating its use in various synthetic applications.

Looking forward, the unique combination of functional groups in 1-Bromo-2-fluoro-4-(methoxymethoxy)-5-methylbenzene positions it as a versatile scaffold for future drug discovery efforts. Ongoing research is exploring its potential in the synthesis of covalent inhibitors, where the bromo substituent can serve as a leaving group for Michael addition reactions with cysteine residues in target proteins. Additionally, its application in DNA-encoded library technology is being investigated, leveraging its orthogonal reactivity for combinatorial chemistry approaches.